An In-depth Technical Guide to the Natural Sources of Kaempferol 3-O-sophoroside
An In-depth Technical Guide to the Natural Sources of Kaempferol 3-O-sophoroside
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the natural sources of kaempferol 3-O-sophoroside, a flavonoid glycoside with demonstrated anti-inflammatory, analgesic, and antidepressant properties. This document details the botanical origins of the compound, presents available quantitative data, outlines experimental protocols for its extraction and analysis, and illustrates its relevant biological pathways and experimental workflows.
Natural Sources of Kaempferol 3-O-sophoroside
Kaempferol 3-O-sophoroside, also known as sophoraflavonoloside, has been identified in a variety of plant species. Its presence is particularly notable in the following plants:
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Crocus sativus L. (Saffron): The floral bio-residues, specifically the tepals (petals and sepals), of the saffron plant are a rich source of kaempferol 3-O-sophoroside. It is often the main flavonoid present in this part of the plant[1].
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Sophora japonica L. (Pagoda Tree): The seeds of Sophora japonica are a known botanical source of this compound, from which its synonym "sophoraflavonoloside" is derived[2][3].
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Brassica oleracea var. italica (Broccoli): Kaempferol 3-O-sophoroside is a known glycoside found in broccoli, contributing to its profile of health-promoting phytochemicals[4].
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Lindera neesiana (Wall. ex Nees) Kurz: The leaves and twigs of this plant, belonging to the Lauraceae family, have been shown to contain kaempferol 3-O-sophoroside[5].
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Allium tricoccum (Ramps or Wild Leeks): This species of wild onion contains various kaempferol glycosides, including kaempferol 3-O-sophoroside[4].
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Equisetum arvense L. (Field Horsetail): This perennial fern is another reported source of kaempferol 3-O-sophoroside[6].
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Glycine max (L.) Merr. (Soybean): Soybean leaves have been found to contain a variety of kaempferol glycosides[6][7].
Quantitative Data on Kaempferol 3-O-sophoroside Content
The concentration of kaempferol 3-O-sophoroside can vary significantly depending on the plant species, the part of the plant analyzed, and the specific analytical methods used. The following table summarizes the available quantitative data.
| Botanical Source | Plant Part | Concentration | Reference |
| Crocus sativus L. | Floral Bio-residues (Tepals) | 2.3 mg/g dry weight | |
| Crocus sativus L. | Petal Extract | 20.82 ± 0.152 mg/g | |
| Crocus sativus L. | Dry Tepals | 62.19–99.48 mg/g | [4] |
| Brassica oleracea var. italica | Discarded Florets | 39.4 mg/kg dry weight (0.0394 mg/g) | |
| Lindera neesiana | Leaves and Twigs | Data not available in concentration format. 121 mg was isolated from a 0.8 g subfraction of the extract. | [5] |
| Sophora japonica L. | Seeds | Presence confirmed, but quantitative data for the 3-O-sophoroside is not specified. | [3] |
| Allium tricoccum | Leaves | Total kaempferol conjugates: 2.323 ± 0.787 mg/g dry weight. Specific concentration for 3-O-sophoroside is not detailed. | |
| Equisetum arvense L. | Aerial Parts | Presence confirmed, but quantitative data for the 3-O-sophoroside is not provided. | |
| Glycine max (L.) Merr. | Leaves | Presence of kaempferol glycosides confirmed, but specific quantitative data for 3-O-sophoroside is not available. | [6][7] |
Experimental Protocols
The extraction, isolation, and quantification of kaempferol 3-O-sophoroside from natural sources typically involve solvent extraction followed by chromatographic and spectroscopic techniques.
A detailed protocol for the isolation of kaempferol 3-O-sophoroside from the leaves and twigs of Lindera neesiana has been reported[5].
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Extraction: The dried plant material (2.3 kg) is macerated twice with 60% ethanol (36 L) at room temperature for two days. The filtered extracts are combined and evaporated under reduced pressure.
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Initial Fractionation: The resulting extract is suspended in water and applied to an MCI gel CHP20P column, followed by elution with a stepwise gradient of methanol in water (H₂O, 40%, 60%, 80%, and 100% MeOH).
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Chromatographic Separation: The fractions containing the target compound are further purified using a series of column chromatography techniques, including Sephadex LH-20, octadecylsilyl (ODS), and silica gel.
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Isolation: Kaempferol 3-O-sophoroside is isolated from a specific subfraction by silica gel column chromatography using a mobile phase of CH₂Cl₂:MeOH:H₂O (8:2:0.1)[5].
An efficient strategy for the enrichment of kaempferol-3-O-sophoroside from saffron petal extract has been developed using macroporous resins[8][9].
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Adsorbent Screening: Various macroporous resins are evaluated for their adsorption and desorption capacities. XAD-1600N resin has been identified as a suitable option[8][9].
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Adsorption: The saffron petal extract is loaded onto the equilibrated XAD-1600N column.
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Desorption: The column is washed with deionized water to remove impurities, and then the adsorbed flavonoids are eluted with an ethanol-water solution (e.g., 49%-69% ethanol)[9].
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Purity: This process can increase the purity of kaempferol-3-O-sophoroside by over fivefold with acceptable recovery[9].
High-Performance Liquid Chromatography (HPLC) is the primary analytical technique for the quantification of kaempferol 3-O-sophoroside.
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HPLC with Diode-Array Detection (HPLC-DAD): This is a common method for the analysis of flavonoids. Separation is typically achieved on a C18 reversed-phase column with a gradient elution using a mobile phase consisting of acidified water (e.g., with formic or acetic acid) and an organic solvent (e.g., acetonitrile or methanol). Detection is performed at a wavelength where the compound exhibits maximum absorbance (around 350 nm for kaempferol glycosides).
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HPLC with Electrospray Ionization Mass Spectrometry (HPLC-ESI-MS): This technique provides higher selectivity and sensitivity and allows for the structural confirmation of the compound based on its mass-to-charge ratio and fragmentation pattern.
Signaling Pathways and Experimental Workflows
The following diagrams, generated using Graphviz, illustrate a key signaling pathway influenced by kaempferol 3-O-sophoroside and a general workflow for its analysis.
Figure 1: Anti-inflammatory signaling pathway of Kaempferol 3-O-sophoroside.
Figure 2: General experimental workflow for analysis of Kaempferol 3-O-sophoroside.
References
- 1. researchgate.net [researchgate.net]
- 2. gsconlinepress.com [gsconlinepress.com]
- 3. Isolation of Antiosteoporotic Compounds from Seeds of Sophora japonica | PLOS One [journals.plos.org]
- 4. researchgate.net [researchgate.net]
- 5. Japanese Sophora Flower [doi.usp.org]
- 6. researchgate.net [researchgate.net]
- 7. Kaempferol Glycosides and Enzymes of Flavonol Biosynthesis in Leaves of a Soybean Strain with Low Photosynthetic Rates - PMC [pmc.ncbi.nlm.nih.gov]
- 8. researchgate.net [researchgate.net]
- 9. Comprehensive characterization of flavonoid derivatives in young leaves of core-collected soybean (Glycine max L.) cultivars based on high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
